Cas no 2102411-79-8 (3-Bromo-2,7-bis(trifluoromethyl)imidazo[1,2-a]pyridine)

3-Bromo-2,7-bis(trifluoromethyl)imidazo[1,2-a]pyridine is a halogenated heterocyclic compound featuring a fused imidazo[1,2-a]pyridine core with bromine and two trifluoromethyl substituents. This structure imparts high reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of bromine enhances its utility in cross-coupling reactions, while the electron-withdrawing trifluoromethyl groups improve stability and influence electronic properties. Its well-defined molecular architecture allows for precise modifications in drug discovery and material science applications. The compound is particularly useful in the development of bioactive molecules due to its ability to act as a versatile scaffold for further functionalization.

3-Bromo-2,7-bis(trifluoromethyl)imidazo[1,2-a]pyridine structure

2102411-79-8 structure

Product Name:3-Bromo-2,7-bis(trifluoromethyl)imidazo[1,2-a]pyridine

CAS No:2102411-79-8

MF:C₉H₃BrF₆N₂

MW:333.027941942215

MDL:MFCD31555352

CID:4637262

Update Time:2025-06-09

3-Bromo-2,7-bis(trifluoromethyl)imidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

- 3-bromo-2,7-bis(trifluoromethyl)imidazo[1,2-a]pyridine
- CJD41179
- W13695
- 3-Bromo-2,7-bis(trifluoromethyl)imidazo[1,2-a]pyridine
- MDL： MFCD31555352
- Inchi： 1S/C9H3BrF6N2/c10-7-6(9(14,15)16)17-5-3-4(8(11,12)13)1-2-18(5)7/h1-3H
- InChI Key： HEGZSMJYAKOLMD-UHFFFAOYSA-N
- SMILES： BrC1=C(C(F)(F)F)N=C2C=C(C(F)(F)F)C=CN21

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 18
Rotatable Bond Count: 0
Complexity: 317
XLogP3: 4.6
Topological Polar Surface Area: 17.3

3-Bromo-2,7-bis(trifluoromethyl)imidazo[1,2-a]pyridine Pricemore >>

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